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Compound of Interest

Compound Name: Cefazolin(1-)

Cat. No.: B1200283

A Technical Guide to Cefazolin(1-) for
Experimental Applications

This technical guide provides essential information for researchers, scientists, and drug
development professionals on the molecular properties and experimental use of Cefazolin in its
anionic form, Cefazolin(1-). This document outlines its core molecular data, detailed
experimental protocols for assessing its antibacterial activity, and a summary of its mechanism
of action.

Core Molecular and Physicochemical Data

Cefazolin is a first-generation cephalosporin antibiotic.[1] In biological systems, it often exists
as the Cefazolin(1-) anion. The fundamental molecular and physical properties are
summarized below for ease of reference in experimental calculations.
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Property Value Source(s)
Molecular Formula (Cefazolin) C14H14N804Ss [1112]
Molecular Formula

) C14H13N804Ss3~ [11[3]
(Cefazolin(1-))
Molecular Weight (Cefazolin) ~454.51 g/mol [11[2]
Molecular Weight )

) ~453.50 g/mol Derived from[1][2]
(Cefazolin(1-))
CAS Number (Cefazolin) 25953-19-9 [1][2]
CAS Number (Cefazolin

_ 27164-46-1 [3]
Sodium)
Molecular Weight (Cefazolin
~476.49 g/mol [41[5]

Sodium)

Mechanism of Action: Inhibition of Bacterial Cell
Wall Synthesis

Cefazolin exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[6][7]
The primary target of Cefazolin is a group of bacterial enzymes known as penicillin-binding
proteins (PBPs).[6][8] These enzymes are crucial for the final step of peptidoglycan synthesis,
which involves the cross-linking of peptide chains that give the cell wall its structural integrity.[8]
[9] By binding to and inactivating these PBPs, Cefazolin prevents the formation of a stable cell
wall, leading to cell lysis and bacterial death.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cefazolin(1-) molecular formula and weight for
experimental calculations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200283#cefazolin-1-molecular-formula-and-weight-
for-experimental-calculations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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